Cas no 104830-21-9 (1H-Isoindol-3-amine,1-imino-N-(4-methylphenyl)-)

• Product Name: 1H-Isoindol-3-amine,1-imino-N-(4-methylphenyl)-
• CAS No: 104830-21-9
• MF: C₁₅H₁₃N₃
• MW: 235.283822774887
• CID: 126483
• PubChem ID: 705532
• Update Time: 2025-04-18

1H-Isoindol-3-amine,1-imino-N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-3-amine,1-imino-N-(4-methylphenyl)-
• (1Z)-1-[(4-methylphenyl)imino]-1H-isoindol-3-amine
• 3-(4-methylphenyl)iminoisoindol-1-amine
• AP-906/14180855
• DTXSID70351632
• SR-01000082125
• SR-01000082125-1
• AKOS001638759
• AKOS003002250
• N-(3-amino-1H-isoindol-1-ylidene)-N-(4-methylphenyl)amine
• 3-amino-1-(4-methylphenyl)imino-1h-isoindole
• (1Z)-N1-(4-METHYLPHENYL)-2,3-DIHYDRO-1H-ISOINDOLE-1,3-DIIMINE
• HMS1612L19
• 104830-21-9

• Inchi： 1S/C15H13N3/c1-10-6-8-11(9-7-10)17-15-13-5-3-2-4-12(13)14(16)18-15/h2-9H,1H3,(H2,16,17,18)
• InChI Key： CYUAYNFKQWLQDD-UHFFFAOYSA-N
• SMILES： N1=C(C2C=CC=CC=2/C/1=N/C1C=CC(C)=CC=1)N

Computed Properties

• Exact Mass: 235.11109
• Monoisotopic Mass: 235.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.6
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 51.27
• LogP: 2.80100